Cas no 2228676-51-3 (2-azido-2-2-(dimethylamino)pyridin-3-ylethan-1-ol)

• Product Name: 2-azido-2-2-(dimethylamino)pyridin-3-ylethan-1-ol
• CAS No: 2228676-51-3
• MF: C₉H₁₃N₅O
• MW: 207.232420682907
• CID: 6255048
• PubChem ID: 165613152
• Update Time: 2025-05-25

2-azido-2-2-(dimethylamino)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-2-(dimethylamino)pyridin-3-ylethan-1-ol
• 2228676-51-3
• EN300-1742445
• 2-azido-2-[2-(dimethylamino)pyridin-3-yl]ethan-1-ol

• Inchi： 1S/C9H13N5O/c1-14(2)9-7(4-3-5-11-9)8(6-15)12-13-10/h3-5,8,15H,6H2,1-2H3
• InChI Key： NNKSVSSEBJIVBX-UHFFFAOYSA-N
• SMILES： OCC(C1=CC=CN=C1N(C)C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 207.11201006g/mol
• Monoisotopic Mass: 207.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.7Ų

Additional information on 2-azido-2-2-(dimethylamino)pyridin-3-ylethan-1-ol

Introduction to 2-azido-2-(dimethylamino)pyridin-3-ylethan-1-ol (CAS No: 2228676-51-3)

2-azido-2-(dimethylamino)pyridin-3-ylethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228676-51-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives featuring azido and dimethylamino functional groups, which are known for their versatile reactivity and potential applications in synthetic chemistry and drug development. The unique structural motif of this molecule, combining a pyridine ring with azido and dimethylamino substituents, positions it as a valuable intermediate in the synthesis of more complex bioactive molecules.

The pyridine core is a fundamental scaffold in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The presence of an azido group at the 2-position introduces a high reactivity that can be exploited in cross-coupling reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), a powerful tool for constructing biaryl or triaryl systems. This reaction is particularly useful in the assembly of pharmacophores, enabling the rapid diversification of molecular libraries for drug discovery.

The dimethylamino substituent at the 2-position further enhances the electrophilicity of the molecule, making it susceptible to nucleophilic attack. This property is advantageous in medicinal chemistry, where functional group transformations are often employed to optimize pharmacokinetic and pharmacodynamic profiles. The combination of these two reactive groups makes 2-azido-2-(dimethylamino)pyridin-3-ylethan-1-ol a promising candidate for further derivatization, allowing chemists to explore novel analogs with tailored biological activities.

In recent years, there has been growing interest in the development of small-molecule modulators targeting protein-protein interactions (PPIs), which play critical roles in various biological processes and are often implicated in diseases such as cancer and inflammation. The structural features of 2-azido-2-(dimethylamino)pyridin-3-ylethan-1-ol, particularly its ability to engage in covalent modifications via azide-mediated reactions, make it an attractive candidate for designing PPI inhibitors. For instance, covalent inhibitors have shown enhanced binding affinity and prolonged duration of action compared to traditional non-covalent binders. By leveraging the reactivity of the azido group, researchers can develop probes that selectively label target proteins, providing insights into their function and interaction networks.

Moreover, the dimethylamino group can serve as a pharmacophoric element that influences solubility, metabolic stability, and cell membrane permeability—key factors in drug design. Its basicity also allows for potential hydrogen bonding interactions with acidic residues in biological targets, further enhancing binding affinity. These characteristics make 2-(dimethylamino)pyridinyl derivatives valuable candidates for kinase inhibitors, which are among the most extensively studied classes of drugs due to their role in regulating cellular signaling pathways involved in cancer growth and progression.

Recent advancements in computational chemistry have accelerated the process of identifying promising candidates like 2-azido-2-(dimethylamino)pyridin-3-ylethan-1-ol for drug development. Molecular docking simulations and virtual screening have enabled researchers to predict binding modes and affinities with high accuracy before conducting costly wet-lab experiments. These computational tools have been instrumental in prioritizing compounds based on their potential to interact with specific biological targets. For example, studies have demonstrated that pyridine-based molecules can effectively modulate protein kinases by occupying pockets that are not accessible to traditional small molecules.

The synthesis of 2-(dimethylamino)pyridine derivatives has been refined through modern synthetic methodologies, including transition-metal-catalyzed reactions that improve efficiency and selectivity. The introduction of an azido group into these frameworks typically involves halogen-metal exchange followed by nitration or direct azidation protocols. Such strategies have been optimized to minimize side reactions and maximize yields, ensuring that researchers can access sufficient quantities of intermediates for further functionalization.

In conclusion, 2-(dimethylamino)pyridinyl compounds represent a rich area of investigation in medicinal chemistry due to their structural versatility and functional group compatibility. The specific case of CAS No: 2228676-51-3, featuring both an azido and dimethylamino moiety on a pyridine backbone, underscores its potential as a building block for innovative therapeutics. As research continues to uncover new applications for covalent modifiers and PPI inhibitors, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.